Euxanthone
Euxanthone
Euxanthone, also known as purrenone, belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. Euxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, euxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, euxanthone can be found in fruits and mammee apple. This makes euxanthone a potential biomarker for the consumption of these food products.
Euxanthone is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1 and 7 and an oxo group at position 9. It has been isolated from Cratoxylum cochinchinense. It has a role as a plant metabolite and a metabolite. It is a member of xanthones and a member of phenols.
Euxanthone is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1 and 7 and an oxo group at position 9. It has been isolated from Cratoxylum cochinchinense. It has a role as a plant metabolite and a metabolite. It is a member of xanthones and a member of phenols.
Brand Name:
Vulcanchem
CAS No.:
529-61-3
VCID:
VC0022016
InChI:
InChI=1S/C13H8O4/c14-7-4-5-10-8(6-7)13(16)12-9(15)2-1-3-11(12)17-10/h1-6,14-15H
SMILES:
C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)O)O
Molecular Formula:
C13H8O4
Molecular Weight:
228.2 g/mol
Euxanthone
CAS No.: 529-61-3
Reference Standards
VCID: VC0022016
Molecular Formula: C13H8O4
Molecular Weight: 228.2 g/mol
| CAS No. | 529-61-3 |
|---|---|
| Product Name | Euxanthone |
| Molecular Formula | C13H8O4 |
| Molecular Weight | 228.2 g/mol |
| IUPAC Name | 1,7-dihydroxyxanthen-9-one |
| Standard InChI | InChI=1S/C13H8O4/c14-7-4-5-10-8(6-7)13(16)12-9(15)2-1-3-11(12)17-10/h1-6,14-15H |
| Standard InChIKey | KDXFPEKLLFWHMN-UHFFFAOYSA-N |
| SMILES | C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)O)O |
| Canonical SMILES | C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)O)O |
| Appearance | Yellow powder |
| Melting Point | 240°C |
| Physical Description | Solid |
| Description | Euxanthone, also known as purrenone, belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. Euxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, euxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, euxanthone can be found in fruits and mammee apple. This makes euxanthone a potential biomarker for the consumption of these food products. Euxanthone is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1 and 7 and an oxo group at position 9. It has been isolated from Cratoxylum cochinchinense. It has a role as a plant metabolite and a metabolite. It is a member of xanthones and a member of phenols. |
| Synonyms | euxanthone |
| PubChem Compound | 5281631 |
| Last Modified | Nov 11 2021 |
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